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Compound of Interest

Compound Name: NBD-14189

Cat. No.: B12425136

Get Quote

Disclaimer: This document provides general guidance for the disposal of a research-grade

chemical. A specific Safety Data Sheet (SDS) for NBD-14189 was not found in publicly

available resources. Researchers, scientists, and drug development professionals must obtain

the official SDS from their chemical supplier for complete and accurate safety and disposal

information before handling or disposing of this compound. The information below is intended

to supplement, not replace, the manufacturer's SDS.

Immediate Safety and Logistical Information
As a novel research chemical, NBD-14189 requires careful handling and disposal in

accordance with laboratory safety protocols and local, state, and federal regulations. The

primary source for this information is the Safety Data Sheet (SDS) provided by the

manufacturer.

Key Steps for Safe Disposal:
Consult the Safety Data Sheet (SDS): Before beginning any work, locate and thoroughly

read the SDS for NBD-14189. Pay close attention to Sections 7 (Handling and Storage), 8

(Exposure Controls/Personal Protection), and 13 (Disposal Considerations).[1][2][3]
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Characterize the Waste: The waste stream containing NBD-14189 must be properly

identified. This includes the compound itself, any solvents used, and any contaminated

materials (e.g., gloves, pipette tips, vials).

Segregate the Waste: Do not mix chemical waste streams.[4][5] NBD-14189 waste should

be collected in a dedicated, properly labeled, and compatible waste container. For example,

halogenated and non-halogenated solvent wastes are often collected separately.[4]

Proper Labeling: The waste container must be clearly labeled with its contents, including the

full chemical name "NBD-14189" (avoiding abbreviations), concentration, and any other

components in the mixture.[1] The label should also include the appropriate hazard

pictograms as specified in the SDS.

Storage of Waste: Store the sealed waste container in a designated, well-ventilated, and

secure area, away from incompatible materials, until it is collected for disposal.[1]

Arrange for Professional Disposal: Chemical waste must be disposed of through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal company.[1] Never dispose of chemical waste down the drain unless explicitly

permitted by your institution and local regulations for specific, neutralized aqueous wastes.[4]

[6]

Understanding the Safety Data Sheet (SDS) for NBD-
14189
Once obtained, the SDS will provide critical safety and disposal information. The table below

summarizes the key sections to consult.
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SDS Section Type of Information Relevance to Disposal

Section 2: Hazard(s)

Identification

GHS Hazard Classification,

Signal Word, Hazard

Statements, Pictograms

Informs the necessary

personal protective equipment

(PPE) and handling

precautions during disposal.

Section 7: Handling and

Storage

Precautions for safe handling,

conditions for safe storage,

including any incompatibilities.

[3]

Provides guidance on how to

safely manage the chemical

waste and what materials to

avoid mixing it with.

Section 8: Exposure

Controls/PPE

Permissible exposure limits

(PELs), appropriate

engineering controls, and

required PPE (gloves, eye

protection, etc.).[3]

Specifies the minimum PPE

required to be worn when

handling the waste container

and preparing it for disposal.

Section 13: Disposal

Considerations

Guidance on proper disposal

practices, recycling, or

reclamation of the chemical

and its container.[2][7][8][9]

This is the primary section

detailing the recommended

disposal methods and any

specific regulatory

requirements.[7][8]

No quantitative data for the disposal of NBD-14189 was found in the available search results.

This information should be provided in the manufacturer's SDS.

Experimental Protocols
No specific experimental protocols for the disposal of NBD-14189 were found. Disposal

procedures are determined by the chemical's properties as outlined in the SDS and are subject

to institutional and regulatory requirements.

Visualizing Procedural Workflows
The following diagrams illustrate the general workflow for chemical disposal and the known

mechanism of action for NBD-14189.
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Caption: General workflow for the safe disposal of laboratory chemical waste.
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Caption: NBD-14189 dual mechanism of action, inhibiting HIV-1 entry and replication.[10][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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